7-methoxy-3-{[1-(propan-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one

• IUPAC Name: 7-methoxy-3-[(1-propan-2-ylpiperidin-4-yl)methyl]quinazolin-4-one
• InChI: InChI=1S/C18H25N3O2/c1-13(2)20-8-6-14(7-9-20)11-21-12-19-17-10-15(23-3)4-5-16(17)18(21)22/h4-5,10,12-14H,6-9,11H2,1-3H3
• InChI Key: UIZJLUQUPUQJPH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)CN2C=NC3=C(C2=O)C=CC(=C3)OC
• Molecular Formula: C18H25N3O2
• Molecular Weight: 315.4 g/mol

Description

7-methoxy-3-{[1-(propan-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one (7M3PPDHQ) is a novel compound that has been studied in recent years due to its potential use in a variety of scientific applications. 7M3PPDHQ is a synthetic compound that has been used in both in vitro and in vivo experiments to study its biochemical and physiological effects. This compound has been found to possess a variety of useful properties, including anti-inflammatory, anti-cancer, and anti-microbial activities.

Scientific Research Applications

7-methoxy-3-{[1-(propan-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one has been studied for its potential use in a variety of scientific applications. In vitro experiments have demonstrated that this compound has anti-inflammatory, anti-cancer, and anti-microbial activities. In vivo experiments have further demonstrated that this compound has an inhibitory effect on the growth of cancer cells. Additionally, this compound has been studied for its potential use in the treatment of diabetes, as it has been found to reduce glucose levels in diabetic mice.

Mechanism of Action

The mechanism of action of 7-methoxy-3-{[1-(propan-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one is not yet fully understood. However, studies have suggested that this compound acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. By inhibiting the production of these mediators, this compound is thought to reduce inflammation.
Biochemical and Physiological Effects
This compound has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial activities. In vitro studies have demonstrated that this compound inhibits the production of inflammatory mediators such as prostaglandins and leukotrienes. In vivo studies have further demonstrated that this compound has an inhibitory effect on the growth of cancer cells. Additionally, this compound has been found to reduce glucose levels in diabetic mice.

Advantages and Limitations for Lab Experiments

The use of 7-methoxy-3-{[1-(propan-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one in laboratory experiments has several advantages. For example, this compound is a synthetic compound that can be easily synthesized in the laboratory. Additionally, this compound is a stable compound that is not easily degraded. However, there are some limitations to its use in laboratory experiments. For example, this compound is a relatively new compound and its effects on humans are not yet fully understood. Additionally, this compound is not approved for use in humans, so its use in laboratory experiments must be done with caution.

Future Directions

7-methoxy-3-{[1-(propan-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one is a novel compound that has been studied for its potential use in a variety of scientific applications. However, there is still much to be learned about this compound. Future research should focus on further elucidating the mechanism of action of this compound and its effects on humans. Additionally, more research should be done to explore the potential of this compound as a therapeutic agent. Finally, further studies should be conducted to determine the safety and efficacy of this compound for use in humans.

Synthesis Methods

7-methoxy-3-{[1-(propan-2-yl)piperidin-4-yl]methyl}-3,4-dihydroquinazolin-4-one can be synthesized using a variety of methods, including a three-step synthesis. The first step involves the reaction of 4-amino-3,4-dihydroquinazolin-2(1H)-one with 1-(propan-2-yl)piperidin-4-ylmethyl chloride in methanol to form this compound. The second step involves the reaction of this compound with methoxyamine hydrochloride in acetonitrile to form the active intermediate. The third and final step involves the reaction of the active intermediate with hydrazine hydrate in methanol to form this compound.